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Compound of Interest

Compound Name: SB-235699

Cat. No.: B1680815

Audience: Researchers, scientists, and drug development professionals.

Introduction

SB 202190 is a potent, cell-permeable, and selective inhibitor of p38 mitogen-activated protein
(MAP) kinases, specifically targeting the p38a and p38p isoforms.[1][2][3][4] It functions by
competing with ATP for binding to the kinase domain, thereby inhibiting the phosphorylation of
downstream substrates.[4][5] Due to its critical role in regulating inflammatory responses, cell
cycle, and apoptosis, SB 202190 is a valuable tool in studying cellular signaling pathways and
for potential therapeutic development. Accurate and consistent preparation of stock solutions is
paramount for obtaining reproducible experimental results. This document provides a detailed
protocol for preparing a stock solution of SB 202190 using dimethyl sulfoxide (DMSO) as the
solvent.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of SB 202190
relevant to the preparation of stock solutions.
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Property Value Source(s)
Molecular Weight 331.34 g/mol [2]

CAS Number 152121-30-7 [3][5]
Appearance Crystalline solid

Solubility in DMSO =10 mg/mL, up to 100 mM [31[5]

-20°C, desiccated, protected
Storage (Lyophilized) from light (stable for = 24 [5]
months)

) -20°C in aliquots (use within 3
Storage (In Solution) [5]
months)

Experimental Protocol: Preparation of a 10 mM SB
202190 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SB 202190 in DMSO.
3.1. Materials

e SB 202190 powder (e.g., 5 mg)

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber vials

o Calibrated pipettes and sterile tips

» Vortex mixer

o Optional: Sonicator water bath

3.2. Calculation of Solvent Volume

To prepare a stock solution of a specific molarity, use the following formula:
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Volume of DMSO (mL) = (Mass of SB 202190 (mg) / Molecular Weight ( g/mol )) /
Concentration (mM)

Mass of SB 202190: 5 mg

Molecular Weight: 331.34 g/mol (or 331.34 mg/mmol)

Desired Concentration: 10 mM

Calculation: Volume of DMSO (mL) = (5 mg / 331.34 mg/mmol) / 10 mmol/L = 0.001509 L =
1.51 mL[5]

3.3. Step-by-Step Procedure

Equilibration: Allow the vial of SB 202190 powder and the anhydrous DMSO to equilibrate to
room temperature before opening to prevent condensation of atmospheric moisture.[6]

Weighing: If starting with a bulk container, carefully weigh out the desired amount of SB
202190 powder (e.g., 5 mg) and place it into a sterile microcentrifuge tube or vial. If using a
pre-weighed vial, proceed to the next step.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO
(1.51 mL for 5 mg) to the vial containing the SB 202190 powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes to dissolve the
powder. Visually inspect the solution to ensure there are no visible particles.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming of
the tube to 37°C for 10 minutes and/or sonication in a water bath for a few minutes can aid
dissolution.[4][6]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C, protected from light.[5] It is recommended to use the
solution within 3 months to ensure potency.[5]
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Caption: Workflow for preparing SB 202190 stock solution in DMSO.
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Caption: SB 202190 inhibits p38 MAPK by competing with ATP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of SB
202190 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680815#how-to-prepare-sb-202190-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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